Cas no 1366498-34-1 ((3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(furan-3-yl)propanoic acid)

• Product Name: (3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(furan-3-yl)propanoic acid
• CAS No: 1366498-34-1
• MF: C₂₂H₁₉NO₅
• MW: 377.389966249466
• CID: 5896143
• PubChem ID: 103667952
• Update Time: 2025-11-06

(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(furan-3-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(furan-3-yl)propanoic acid
• EN300-1284072
• 1366498-34-1
• (3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(furan-3-yl)propanoic acid

• Inchi： 1S/C22H19NO5/c24-21(25)11-20(14-9-10-27-12-14)23-22(26)28-13-19-17-7-3-1-5-15(17)16-6-2-4-8-18(16)19/h1-10,12,19-20H,11,13H2,(H,23,26)(H,24,25)/t20-/m0/s1
• InChI Key： MQHIGNQPSJHQFV-FQEVSTJZSA-N
• SMILES： O(C(N[C@H](C1=COC=C1)CC(=O)O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 377.12632271g/mol
• Monoisotopic Mass: 377.12632271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 545
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 88.8Ų

Additional information on (3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(furan-3-yl)propanoic acid

Research Briefing on (3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(furan-3-yl)propanoic acid (CAS: 1366498-34-1)

In recent years, the compound (3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(furan-3-yl)propanoic acid (CAS: 1366498-34-1) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its furan-3-yl and fluorenylmethoxycarbonyl (Fmoc) groups, serves as a versatile building block in peptide synthesis and drug discovery. Its unique structural features make it particularly valuable for the development of novel therapeutic agents and biochemical probes.

Recent studies have focused on the synthesis and applications of this compound in peptide modification and drug delivery systems. The Fmoc group, a well-known protecting group in peptide chemistry, ensures stability during solid-phase peptide synthesis (SPPS), while the furan-3-yl moiety offers potential for further functionalization. Researchers have successfully incorporated this compound into peptide sequences to enhance their pharmacological properties, such as improved bioavailability and target specificity.

One notable application of (3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(furan-3-yl)propanoic acid is in the design of protease inhibitors. The furan ring's electron-rich nature allows for interactions with enzyme active sites, making it a promising scaffold for inhibiting key proteases involved in diseases like cancer and viral infections. Recent in vitro studies have demonstrated its efficacy in modulating protease activity, paving the way for further in vivo investigations.

Additionally, this compound has been explored in the context of bioconjugation strategies. Its carboxylic acid functionality enables covalent attachment to biomolecules, such as proteins and antibodies, for the development of targeted therapies. Recent advancements in click chemistry and bioorthogonal reactions have further expanded its utility in creating stable and selective bioconjugates for diagnostic and therapeutic purposes.

In conclusion, (3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(furan-3-yl)propanoic acid (CAS: 1366498-34-1) represents a valuable tool in modern chemical biology and drug discovery. Its multifaceted applications, from peptide synthesis to protease inhibition and bioconjugation, highlight its potential to address unmet medical needs. Future research should focus on optimizing its pharmacokinetic properties and exploring its efficacy in preclinical models to fully realize its therapeutic potential.